molecular formula C10H12INO B14818988 (3-Cyclopropoxy-4-iodophenyl)methanamine

(3-Cyclopropoxy-4-iodophenyl)methanamine

Cat. No.: B14818988
M. Wt: 289.11 g/mol
InChI Key: RYSJXEVYXKRNPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Cyclopropoxy-4-iodophenyl)methanamine is a substituted benzenemethanamine derivative featuring a cyclopropoxy group at the 3-position and an iodine atom at the 4-position of the aromatic ring. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties imparted by the iodine substituent and the strained cyclopropoxy moiety.

Properties

Molecular Formula

C10H12INO

Molecular Weight

289.11 g/mol

IUPAC Name

(3-cyclopropyloxy-4-iodophenyl)methanamine

InChI

InChI=1S/C10H12INO/c11-9-4-1-7(6-12)5-10(9)13-8-2-3-8/h1,4-5,8H,2-3,6,12H2

InChI Key

RYSJXEVYXKRNPN-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)CN)I

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Differences

  • Iodine vs. Fluorine/Methoxy: The iodine atom in the target compound increases molecular weight significantly (~289 g/mol vs. ~165–195 g/mol for fluorine/methoxy analogs).
  • Cyclopropoxy Group : The strained cyclopropane ring introduces steric hindrance and unique electronic effects, which may influence receptor binding in medicinal applications. This group is less common in analogs, which often feature simpler substituents like cyclopropyl or methoxy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.